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Compound of Interest

Compound Name: 2,6-Dibromo-3,4,5-trimethylaniline

Cat. No.: B3150403 Get Quote

An In-Depth Technical Guide to 2,6-Dibromo-
3,4,5-trimethylaniline
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,6-Dibromo-3,4,5-
trimethylaniline, a halogenated aromatic amine of interest in synthetic and medicinal

chemistry. This document details its chemical and physical properties, including its Chemical

Abstracts Service (CAS) number and molecular weight. While specific biological data for this

compound is not extensively available in current literature, this guide explores the synthesis of

structurally similar compounds and the general biological activities associated with substituted

anilines, offering a predictive context for its potential applications.

Chemical and Physical Properties
2,6-Dibromo-3,4,5-trimethylaniline is a substituted aniline featuring two bromine atoms and

three methyl groups on the benzene ring. These substitutions significantly influence its steric

and electronic properties, making it a valuable intermediate in specialized organic synthesis.
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Property Value Reference

CAS Number 68818-73-5 [1]

Molecular Weight 293.00 g/mol [2]

Molecular Formula C₉H₁₁Br₂N [2]

Synthesis and Experimental Protocols
The primary route for the synthesis of 2,6-Dibromo-3,4,5-trimethylaniline is through the

electrophilic bromination of 3,4,5-trimethylaniline. While a specific detailed experimental

protocol for this exact transformation is not readily available in published literature, the

following section outlines general methodologies for the bromination of anilines, which can be

adapted by skilled chemists.

General Experimental Protocol for Bromination of
Anilines
Disclaimer: The following are generalized procedures and may require optimization for the

specific synthesis of 2,6-Dibromo-3,4,5-trimethylaniline. Appropriate safety precautions

should be taken when handling bromine and other hazardous reagents.

Method 1: Bromination using Bromine in Acetic Acid

This is a classical method for the bromination of activated aromatic rings like anilines.

Reagents and Materials:

Substituted Aniline (e.g., 3,4,5-trimethylaniline)

Glacial Acetic Acid

Bromine

Sodium bisulfite solution

Standard laboratory glassware (round-bottom flask, dropping funnel, condenser)
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Magnetic stirrer and heating mantle

Procedure:

Dissolve the substituted aniline in glacial acetic acid in a round-bottom flask equipped with

a magnetic stirrer and a dropping funnel.

Cool the mixture in an ice bath.

Slowly add a solution of bromine in glacial acetic acid dropwise to the cooled aniline

solution with constant stirring.

After the addition is complete, allow the reaction mixture to stir at room temperature for a

specified time, monitoring the reaction progress by Thin Layer Chromatography (TLC).

Once the reaction is complete, pour the mixture into a beaker containing cold water.

To quench the excess bromine, add a sodium bisulfite solution until the orange color

disappears.

The precipitated product is then collected by filtration, washed with water, and dried.

Further purification can be achieved by recrystallization from a suitable solvent (e.g.,

ethanol/water mixture).[3]

Method 2: Bromination using N-Bromosuccinimide (NBS)

NBS is a milder and more selective brominating agent compared to elemental bromine.

Reagents and Materials:

Substituted Aniline

N-Bromosuccinimide (NBS)

Solvent (e.g., Dichloromethane, Acetonitrile)

Standard laboratory glassware
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Procedure:

Dissolve the substituted aniline in a suitable solvent in a round-bottom flask.

Add N-Bromosuccinimide in portions to the solution at room temperature with stirring.

Monitor the reaction by TLC. The reaction time can vary depending on the reactivity of the

substrate.

Upon completion, the reaction mixture is typically washed with water and a saturated

solution of sodium thiosulfate to remove unreacted NBS and succinimide byproduct.

The organic layer is then dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filtered,

and the solvent is removed under reduced pressure to yield the crude product.

Purification is typically performed by column chromatography or recrystallization.

Synthesis Workflow Diagram
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Caption: A generalized workflow for the synthesis of 2,6-Dibromo-3,4,5-trimethylaniline.
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Potential Biological Activities and Signaling
Pathways (Inferred)
Direct experimental data on the biological activity and signaling pathway involvement of 2,6-
Dibromo-3,4,5-trimethylaniline is scarce in the public domain. However, the broader class of

substituted anilines and halogenated aromatic compounds has been the subject of extensive

research in drug discovery.

General Biological Activities of Substituted Anilines
Substituted anilines are privileged scaffolds in medicinal chemistry and have been investigated

for a wide range of biological activities, including:

Anticancer Activity: Many aniline derivatives have been synthesized and evaluated as

potential anticancer agents.[4] Their mechanisms of action are diverse and can involve the

inhibition of kinases, disruption of microtubule dynamics, or induction of apoptosis.

Antimicrobial Activity: The aniline moiety is present in numerous compounds exhibiting

antibacterial and antifungal properties.

Enzyme Inhibition: Substituted anilines can be designed to fit into the active sites of various

enzymes, leading to their inhibition. This is a common strategy in the development of drugs

for a multitude of diseases.

It is important to note that the biological activity of a specific substituted aniline is highly

dependent on the nature and position of the substituents on the aromatic ring.

Role of Halogenation in Drug Design
The introduction of halogen atoms, such as bromine, into a molecule is a common strategy in

medicinal chemistry to modulate its pharmacokinetic and pharmacodynamic properties.[5][6]

Bromine substitution can influence:

Lipophilicity: Affecting the compound's ability to cross cell membranes.

Metabolic Stability: Potentially blocking sites of metabolic degradation.
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Binding Affinity: The bromine atom can participate in halogen bonding, a non-covalent

interaction that can enhance binding to biological targets.

Hypothetical Signaling Pathway Involvement
Given the lack of specific data, any discussion of signaling pathway involvement remains

speculative. Based on the activities of other substituted anilines, 2,6-Dibromo-3,4,5-
trimethylaniline could potentially interact with pathways involved in cell proliferation,

apoptosis, or inflammation. However, without experimental evidence, no definitive pathway can

be described.
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Caption: A logical workflow for the research and development of novel chemical entities.
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Conclusion
2,6-Dibromo-3,4,5-trimethylaniline is a chemical entity with potential for applications in

synthetic chemistry, particularly as a sterically hindered building block. While its specific

biological profile remains to be elucidated, the known activities of related substituted anilines

and halogenated compounds suggest that it could be a valuable starting point for the design of

new therapeutic agents. Further research is required to determine its precise biological

functions and to explore its potential in drug development. This guide serves as a foundational

resource for researchers interested in pursuing studies on this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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